Cas no 1806273-38-0 (2-Mercapto-5-methylisonicotinonitrile)

• Product Name: 2-Mercapto-5-methylisonicotinonitrile
• CAS No: 1806273-38-0
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 4904160
• Update Time: 2025-11-02

2-Mercapto-5-methylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-5-methylisonicotinonitrile

• Inchi： 1S/C7H6N2S/c1-5-4-9-7(10)2-6(5)3-8/h2,4H,1H3,(H,9,10)
• InChI Key： IWQGXVVQVDAGFO-UHFFFAOYSA-N
• SMILES： S=C1C=C(C#N)C(C)=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 277
• XLogP3: 0.2
• Topological Polar Surface Area: 67.9

Additional information on 2-Mercapto-5-methylisonicotinonitrile

Comprehensive Guide to 2-Mercapto-5-methylisonicotinonitrile (CAS No. 1806273-38-0): Properties, Applications, and Market Insights

2-Mercapto-5-methylisonicotinonitrile (CAS No. 1806273-38-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic nitrile derivative features a thiol (-SH) functional group and a methyl-substituted pyridine ring, making it a versatile building block for various synthetic applications. With the growing demand for nitrile-containing compounds in drug discovery, this molecule has become particularly relevant in modern medicinal chemistry.

The compound's molecular structure combines the reactivity of both mercapto groups and nitrile functionalities, allowing for diverse chemical transformations. Researchers value 2-Mercapto-5-methylisonicotinonitrile for its ability to serve as a precursor in the synthesis of more complex molecules, particularly those with potential biological activity. Recent studies have explored its use in developing kinase inhibitors and antimicrobial agents, aligning with current pharmaceutical trends toward targeted therapies.

From a chemical perspective, 2-Mercapto-5-methylisonicotinonitrile demonstrates interesting properties that make it valuable for synthetic applications. The compound typically appears as a white to pale yellow crystalline powder with moderate solubility in common organic solvents. Its thiol group provides nucleophilic character, while the nitrile group offers opportunities for further functionalization through reactions such as hydrolysis, reduction, or cycloadditions.

In pharmaceutical applications, this compound has shown promise as an intermediate in the synthesis of small molecule drugs. The pharmaceutical industry's current focus on personalized medicine and targeted drug delivery systems has increased interest in such specialized building blocks. Researchers are particularly exploring its potential in creating covalent inhibitors, which represent a growing segment of drug development due to their enhanced selectivity and prolonged action.

The agrochemical sector has also shown interest in derivatives of 2-Mercapto-5-methylisonicotinonitrile, particularly for developing novel crop protection agents. With increasing global concerns about food security and sustainable agriculture, the demand for innovative agrochemicals continues to rise. The compound's structural features make it suitable for creating molecules with potential pesticidal or herbicidal activity, though extensive research is still ongoing in this area.

From a market perspective, the availability of 2-Mercapto-5-methylisonicotinonitrile has improved in recent years, with several specialty chemical suppliers now offering this compound. The growing interest in heterocyclic chemistry and nitrile-based pharmaceuticals has driven its commercial relevance. Current market trends suggest increasing demand for such specialized intermediates, particularly from contract research organizations and pharmaceutical development companies.

Quality control aspects of 2-Mercapto-5-methylisonicotinonitrile are crucial for research applications. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity, NMR characterization, and mass spectrometry results. Researchers should pay particular attention to the compound's stability under various conditions, as the thiol group may be susceptible to oxidation over time, especially when exposed to air or moisture.

Storage and handling recommendations for 2-Mercapto-5-methylisonicotinonitrile generally include keeping the material in a cool, dry environment, preferably under inert atmosphere for long-term storage. While not classified as hazardous under normal handling conditions, standard laboratory precautions should be observed when working with this compound, including the use of appropriate personal protective equipment.

Future research directions for 2-Mercapto-5-methylisonicotinonitrile may explore its potential in emerging areas such as bioconjugation chemistry or materials science. The compound's dual functionality makes it an interesting candidate for creating novel biocompatible materials or functional surfaces. Additionally, its potential in catalysis and ligand design for transition metal complexes represents another promising avenue for investigation.

For researchers considering 2-Mercapto-5-methylisonicotinonitrile for their projects, it's worth noting that several synthetic routes exist for its preparation. Common methods involve the functionalization of pre-formed pyridine derivatives or cyclization approaches that construct the heterocyclic core while introducing the desired substituents. The choice of synthetic strategy often depends on the desired scale, purity requirements, and available starting materials.

In conclusion, 2-Mercapto-5-methylisonicotinonitrile (CAS No. 1806273-38-0) represents a valuable chemical building block with diverse applications in pharmaceutical and agrochemical research. Its unique combination of functional groups offers numerous possibilities for chemical modification and derivatization. As the scientific community continues to explore new therapeutic and agricultural solutions, compounds like this will likely play an increasingly important role in innovation and discovery.